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Compound of Interest

Compound Name: (+/-)-Enterolactone-13c3

Cat. No.: B15287541

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
(+/-)-Enterolactone-13c3. Adherence to these procedures is essential for ensuring laboratory
safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

While (+/-)-Enterolactone-13c3 is labeled with a stable, non-radioactive isotope, it should be
handled with the same precautions as its parent compound, which is classified as a hazardous
substance. The primary hazards are irritation to the skin, eyes, and respiratory system.

Table 1: Hazard Summary and Recommended Personal Protective Equipment
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Required Personal Protective Equipment

Hazard Classification
(PPE)

Gloves: Nitrile or latex gloves should be worn at

Skin Irritant . .
all times when handling the compound.

Eye Protection: Safety glasses with side shields

Eye Irritant )
or chemical splash goggles are mandatory.

Respiratory Protection: A dust mask (N95 or
) ) equivalent) is recommended when handling the
Respiratory Irritant ] o ] ]
solid form to avoid inhalation of airborne

particles.

Note: Always work in a well-ventilated area, preferably within a chemical fume hood, when
handling the solid compound.

Step-by-Step Handling and Experimental Protocol
2.1. Preparation and Weighing

o Designated Area: Conduct all handling of solid (+/-)-Enterolactone-13c3 in a designated
area, such as a chemical fume hood or a ventilated balance enclosure, to minimize

exposure.

o Personal Protective Equipment: Before handling, ensure all required PPE is correctly worn

as detailed in Table 1.
» Weighing:

o Use a clean spatula to transfer the solid compound from its storage container to a tared

weigh boat or vessel.

o Avoid creating dust. If transferring to a narrow-mouthed container, use a folded piece of
paper or a funnel to guide the solid.

o Do not return any excess chemical to the original container to prevent contamination.
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o Container Sealing: Immediately after dispensing, securely close the lid of the storage
container.

2.2. Solution Preparation

o Solvent Selection: (+/-)-Enterolactone-13c3 is soluble in organic solvents such as DMSO
and dimethylformamide.

e Dissolving:
o Add the chosen solvent to the vessel containing the weighed solid.
o If necessary, gently agitate or vortex the mixture until the solid is completely dissolved.

o For aqueous buffers, it is recommended to first dissolve the compound in a small amount
of an appropriate organic solvent before diluting with the aqueous buffer.

o Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

Disposal Plan

As (+/-)-Enterolactone-13c3 is labeled with a stable isotope, its disposal is governed by its
chemical properties, not radiological concerns.[1][2] It should be treated as chemical waste.

3.1. Waste Segregation

e Solid Waste: Dispose of any contaminated solid materials (e.g., weigh boats, gloves, paper
towels) in a designated solid chemical waste container.

e Liquid Waste: Dispose of solutions containing (+/-)-Enterolactone-13c3 in a clearly labeled
liquid chemical waste container. Do not pour down the sink.

o Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a
designated sharps container for chemical waste.

3.2. Waste Container Management
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» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "(+/-)-Enterolactone-13c3," and the approximate concentration and solvent
if in a liquid mixture.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from general traffic.

» Disposal Request: When the waste container is full, follow your institution's procedures for
chemical waste pickup and disposal through the Environmental Health and Safety (EHS)
department.

Workflow Visualization

The following diagram illustrates the standard operational workflow for handling and disposing
of (+/-)-Enterolactone-13c3.
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Caption: Workflow for Handling and Disposal of (+/-)-Enterolactone-13c3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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